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(+)-15-epi Cloprostenol (+)-15-epi Cloprostenol Cloprostenol is a prostanoid.
A synthetic prostaglandin F2alpha analog. The compound has luteolytic effects and is used for the synchronization of estrus in cattle.
See also: Cloprostenol Sodium (has salt form).
Brand Name: Vulcanchem
CAS No.: 54276-22-1
VCID: VC20773381
InChI: InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1
SMILES: C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O
Molecular Formula: C22H29ClO6
Molecular Weight: 424.9 g/mol

(+)-15-epi Cloprostenol

CAS No.: 54276-22-1

Cat. No.: VC20773381

Molecular Formula: C22H29ClO6

Molecular Weight: 424.9 g/mol

* For research use only. Not for human or veterinary use.

(+)-15-epi Cloprostenol - 54276-22-1

Specification

Description Cloprostenol is a prostanoid.
A synthetic prostaglandin F2alpha analog. The compound has luteolytic effects and is used for the synchronization of estrus in cattle.
See also: Cloprostenol Sodium (has salt form).
CAS No. 54276-22-1
Molecular Formula C22H29ClO6
Molecular Weight 424.9 g/mol
IUPAC Name (Z)-7-[(1R,2R,3R,5S)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
Standard InChI InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1
Standard InChI Key VJGGHXVGBSZVMZ-QIZQQNKQSA-N
Isomeric SMILES C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@H](COC2=CC(=CC=C2)Cl)O)C/C=C\CCCC(=O)O)O
SMILES C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O
Canonical SMILES C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O

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